Cas no 2580253-74-1 (5,5-dioxo-octahydro-5??-thiopyrano3,4-cpyrrole-7a-carboxylic acid)

• Product Name: 5,5-dioxo-octahydro-5??-thiopyrano3,4-cpyrrole-7a-carboxylic acid
• CAS No: 2580253-74-1
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 5671475
• PubChem ID: 165886343
• Update Time: 2025-10-21

5,5-dioxo-octahydro-5??-thiopyrano3,4-cpyrrole-7a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27122498
• 5,5-dioxo-octahydro-5??-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid
• 2580253-74-1
• 5,5-dioxo-2,3,3a,4,6,7-hexahydro-1H-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid
• 5,5-dioxo-octahydro-5??-thiopyrano3,4-cpyrrole-7a-carboxylic acid

• Inchi： 1S/C8H13NO4S/c10-7(11)8-1-2-14(12,13)4-6(8)3-9-5-8/h6,9H,1-5H2,(H,10,11)
• InChI Key： YENXVBCWLFKPQU-UHFFFAOYSA-N
• SMILES： S1(CCC2(C(=O)O)CNCC2C1)(=O)=O

Computed Properties

• Exact Mass: 219.05652907g/mol
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 91.8Ų

Additional information on 5,5-dioxo-octahydro-5??-thiopyrano3,4-cpyrrole-7a-carboxylic acid

Compound CAS No. 2580253-74-1: 5,5-Dioxo-Octahydro-5??-Thiopyrano[3,4-c]pyrrole-7a-Carboxylic Acid

The compound with CAS number 2580253-74-1, known as 5,5-dioxo-octahydro-5??-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid, is a complex organic molecule with a unique structure that combines elements of thiopyran and pyrrole rings. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure is characterized by a fused thiopyran and pyrrole system with a carboxylic acid group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of understanding the synthesis and properties of this compound. Researchers have developed novel synthetic routes to prepare 5,5-dioxo-octahydro-5??-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid, leveraging advanced catalytic methods and green chemistry principles. These methods not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with current trends in sustainable chemistry.

The physical and chemical properties of this compound have been extensively studied. Its solubility in various solvents, thermal stability, and reactivity under different conditions have been documented in recent publications. For instance, studies have shown that the compound exhibits moderate solubility in polar solvents and demonstrates thermal stability up to 180°C under inert conditions. These properties make it suitable for applications requiring robust chemical structures.

In terms of applications, 5,5-dioxo-octahydro-5??-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid has shown promise in the field of drug discovery. Its unique structure allows for potential interactions with biological targets, such as enzymes and receptors. Recent research has explored its role as a lead compound in the development of new therapeutic agents for diseases like cancer and neurodegenerative disorders. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in metallo-drug design.

The compound's role in materials science is another area of active research. Its incorporation into polymer systems has been investigated for improving mechanical and electronic properties. For example, studies have demonstrated that polymers incorporating this compound exhibit enhanced flexibility and conductivity, making them suitable for use in flexible electronics and sensors.

Furthermore, the environmental impact of this compound has been a focus of recent studies. Researchers have examined its biodegradability and toxicity profiles under various conditions. Preliminary findings suggest that the compound is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, CAS No. 2580253-74-1, or 5,5-dioxo-octahydro-5??-thiopyrano[3,4-c]pyrrole-7a-carboxylic acid, represents a valuable molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, properties, and uses, positioning it as an important tool in modern chemistry.